[2-(4-biphenylyloxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride

• IUPAC Name: N-(oxolan-2-ylmethyl)-2-(4-phenylphenoxy)ethanamine;hydrochloride
• InChI: InChI=1S/C19H23NO2.ClH/c1-2-5-16(6-3-1)17-8-10-18(11-9-17)22-14-12-20-15-19-7-4-13-21-19;/h1-3,5-6,8-11,19-20H,4,7,12-15H2;1H
• InChI Key: OCUDQEFYNIJYBQ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNCCOC2=CC=C(C=C2)C3=CC=CC=C3.Cl
• Molecular Formula: C19H24ClNO2
• Molecular Weight: 333.8 g/mol

Description

[2-(4-biphenylyloxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride, also known as BFE, is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. BFE is a selective serotonin reuptake inhibitor (SSRI) that has been shown to have an impact on the central nervous system.

Mechanism of Action

[2-(4-biphenylyloxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride works by inhibiting the reuptake of serotonin in the brain. This leads to an increase in serotonin levels, which can improve mood and reduce anxiety. This compound has been shown to be a selective inhibitor of the serotonin transporter, which means that it does not affect other neurotransmitters in the brain.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. Studies have shown that this compound can increase the levels of brain-derived neurotrophic factor (BDNF), which is a protein that plays a role in the growth and survival of neurons. Additionally, this compound has been shown to increase the levels of cAMP, which is a molecule that plays a role in intracellular signaling.

Advantages and Limitations for Lab Experiments

One of the advantages of using [2-(4-biphenylyloxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride in lab experiments is that it has a well-understood mechanism of action. Additionally, this compound is relatively easy to synthesize and has a long half-life, which makes it suitable for use in animal studies. However, one of the limitations of using this compound in lab experiments is that it can be difficult to administer due to its hydrophobic nature.

Future Directions

There are several future directions for research on [2-(4-biphenylyloxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride. One area of research is its potential as a treatment for other psychiatric disorders, such as obsessive-compulsive disorder and post-traumatic stress disorder. Additionally, there is a need for further research on the long-term effects of this compound use. Finally, there is a need for research on the optimal dosing and administration of this compound to maximize its therapeutic potential.
Conclusion:
In conclusion, this compound is a chemical compound that has been the subject of scientific research due to its potential applications in various fields. Its mechanism of action as a selective serotonin reuptake inhibitor has made it a potential treatment for depression and anxiety disorders. While there are advantages to using this compound in lab experiments, there are also limitations to its use. Further research is needed to fully understand the potential of this compound and its optimal use in treating psychiatric disorders.

Scientific Research Applications

[2-(4-biphenylyloxy)ethyl](tetrahydro-2-furanylmethyl)amine hydrochloride has been the subject of scientific research due to its potential applications in various fields. One of the most significant areas of research is its potential as an antidepressant. Studies have shown that this compound has a similar mechanism of action to other SSRIs and can effectively treat depression. Additionally, this compound has been shown to have anxiolytic properties, making it a potential treatment for anxiety disorders.